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Compound of Interest

Compound Name:

1,1-

BIS(TRIFLUOROMETHYL)-2,2-

DICYANOETHYLENE 97

CAS No.: 1113-69-5

Cat. No.: B072081 Get Quote

Executive Summary
CAS 791-50-4 is a specialized organofluorine sulfur compound primarily used as a stable

precursor to Hexafluorothioacetone, a highly reactive thioketone monomer. While the dimer

itself is chemically stable at ambient conditions, it poses severe health risks, most notably fatal

inhalation toxicity.

This guide is designed for research scientists and process engineers. It moves beyond

standard SDS reporting to provide a mechanistic understanding of the compound's behavior—

specifically its low melting point (~24°C) and its thermal dissociation into toxic monomers—to

ensure zero-exposure handling.

Chemical Identity & Physicochemical Properties
The compound exists at the threshold between solid and liquid phases at standard laboratory

temperatures, necessitating strict temperature control during manipulation.
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Property Data

Chemical Name 2,2,4,4-Tetrakis(trifluoromethyl)-1,3-dithietane

Synonyms Hexafluorothioacetone dimer; HFTA dimer

CAS Number 791-50-4

Molecular Formula C₆F₁₂S₂

Molecular Weight 364.18 g/mol

Physical State
Low-melting crystalline solid or liquid

(Temperature dependent)

Melting Point 24°C (75°F)

Boiling Point 110°C (230°F)

Solubility
Soluble in organic solvents (e.g., DMF, DMSO,

CH₂Cl₂); Insoluble in water

Reactivity
Dissociates to Hexafluorothioacetone

(monomer) upon heating or catalysis

Hazards Identification (GHS Classification)
Signal Word: DANGER

The primary risk driver is acute inhalation toxicity.[1] The compound can sublime or release

monomeric vapors that are rapidly absorbed through the respiratory tract.

GHS Hazard Statements
H330: Fatal if inhaled. (Category 2)

H301: Toxic if swallowed. (Category 3)

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]
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H335: May cause respiratory irritation.[2][3]

Decomposition Hazards
Under fire conditions or thermal stress (>100°C), the compound decomposes to release:

Hydrogen Fluoride (HF): Extremely corrosive and toxic.

Sulfur Oxides (SOₓ): Respiratory irritants.

Hexafluorothioacetone: Highly reactive monomer.[4]

Operational Handling Protocols
Due to the H330 classification, open-bench handling is strictly prohibited.

A. Engineering Controls (The First Line of Defense)
Primary Containment: All weighing, transfer, and reaction setups must occur within a certified

chemical fume hood or a glovebox (inert atmosphere: N₂ or Ar).

Velocity: Fume hood face velocity must be maintained >100 fpm.

Temperature Control: Since the MP is 24°C, maintain the reagent at 4°C (refrigerated) to

keep it solid during weighing, reducing vapor pressure and spill risk.

B. Personal Protective Equipment (PPE)
Respiratory: If fume hood containment is breached or for spill cleanup, use a Self-Contained

Breathing Apparatus (SCBA). Standard cartridge respirators may be insufficient due to the

lack of warning properties (odor threshold).

Dermal: Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Laminate film (e.g., Silver Shield) or thick Nitrile (8 mil) for extended

handling.
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Ocular: Chemical splash goggles. Face shield recommended for liquid-phase handling.

C. Experimental Workflow: Thermal Cracking
Researchers often heat the dimer to generate the reactive monomer in situ. This is the highest-

risk operation.

Setup: Use a sealed pressure vessel or a flow system vented directly to a scrubber.

Scrubbing: Effluent gas must pass through a caustic scrubber (NaOH) to neutralize any

escaping fluorinated sulfur species.

Quenching: Residual dimer/monomer should be quenched with an alkaline solution (e.g.,

NaOH in methanol) to mineralize the fluoride and sulfur before disposal.

Visualization: Safety & Reactivity Logic
Figure 1: Safe Handling Hierarchy & Decision Matrix
This diagram outlines the decision logic for handling CAS 791-50-4 based on its physical state

and process requirements.
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Start: Handling CAS 791-50-4
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Caption: Operational logic flow for minimizing inhalation risk during phase changes and

processing.

Emergency Response Protocols
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Scenario Immediate Action

Inhalation

IMMEDIATE EVACUATION. Move victim to

fresh air. Administer 100% oxygen if breathing is

labored. Call Emergency Services stating

"Fluorinated Sulfur Compound Exposure."

Skin Contact

Wash with soap and water for 15 minutes. If

redness occurs, treat as potential HF exposure

(apply Calcium Gluconate gel if HF evolution is

suspected) and seek medical aid.

Eye Contact

Rinse cautiously with water for 15 minutes,

lifting eyelids. Remove contact lenses. Seek

urgent ophthalmological care.

Spill (Small)

Evacuate area. Use SCBA. Absorb liquid with

vermiculite or sand. Do NOT use water (may

generate HF). Place in a sealed container.

Storage & Stability
Temperature: Store refrigerated (2–8°C) to maintain solid state.

Atmosphere: Store under Inert Gas (Argon or Nitrogen). Moisture sensitive.

Incompatibilities: Strong oxidizing agents, strong bases (causes rapid decomposition), and

Lewis acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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